Cas no 574-13-0 (Ethanone,2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)-)

• Product name: Ethanone,2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)-
• CAS No: 574-13-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 374231
• PubChem ID: 5354084

Ethanone,2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)-
• (E)-2-hydroxy-1,2-diphenylethan-1-one oxime
• alpha-Benzoin oxiMe
• (+/-)-(E)-benzoin oxime
• benzoin E-oxime
• benzoin α-oxime
• Benzoin-(E)-oxim
• benzoin-Z-oxime
• α-(+/-)-Benzoinoxime
• 2-(hydroxyimino)-1,2-diphenylethan-1-ol
• alpha-Benzoin oxime, 98%
• Z56943483
• AKOS016042942
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime (alpha isomer)
• USAF FA-5
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime
• (Z)-benzoin oxime
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (E)-
• WAKHLWOJMHVUJC-FYWRMAATSA-N
• Benzoin-.alpha.-oxime
• Benzoin, .alpha.-oxime
• .alpha.-Benzoin oxime
• alpha -Benzoin oxime
• BENZOIN OXIME, (E)-(RS)-
• CS-W013006
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (1E)-
• Benzoin oxime
• Benzoinoxime
• 2-Hydroxy-1,2-diphenylethanone oxime
• Ethanone, 2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)-
• AI3-52537
• Q27286743
• 441-38-3
• Benzoin oxime, (E)-
• EINECS 209-367-3
• (E)-(1)-2-Hydroxy-1,2-diphenylethan-1-one oxime
• NSC 659
• SMR000595641
• 4W7F9B656N
• NSC659
• SYN-BENZOIN OXIME
• UNII-4W7F9B656N
• AI3-14935
• NSC-659
• LS-14281
• (2E)-2-hydroxyimino-1,2-diphenylethanol
• Benzoinoxim [Czech]
• HMS1748E13
• CHEMBL3185374
• Cuprone
• BRN 2051941
• EN300-17468
• WLN: QYR&YR&UNQ
• SR-01000046938-1
• NCGC00246087-01
• (1E)-2-Hydroxy-1,2-diphenylethanone oxime
• 5928-63-2
• 574-13-0
• EINECS 227-665-1
• E-BENZOIN OXIME
• Cupron
• DS-8014
• SCHEMBL851397
• Benzoin, alpha-oxime
• BENZOIN, OXIME
• 1-08-00-00573 (Beilstein Handbook Reference)
• 2-Hydroxy-1,2-diphenyl-ethanone oxime
• (E)-2-Hydroxy-1,2-diphenylethanone oxime
• Benzoinoxim
• Cupron [Czech]
• 2-(N-hydroxyimino)-1,2-diphenylethan-1-ol
• MFCD00004501
• MLS001177408
• AKOS000120619
• BENZOIN OXIME .ALPHA.-FORM [MI]
• SR-01000046938
• EINECS 207-127-2
• Benzoin, oxime (VAN)
• DTXSID301341250

• MDL： MFCD00004501
• Inchi： InChI=1S/C14H13NO2/c16-14(12-9-5-2-6-10-12)13(15-17)11-7-3-1-4-8-11/h1-10,14,16-17H/b15-13+
• InChI Key： WAKHLWOJMHVUJC-FYWRMAATSA-N
• SMILES： C1=CC=C(C=C1)/C(=N\O)/C(C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.8

Experimental Properties

• PSA: 52.82000
• LogP: 2.59850